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Compound of Interest

Compound Name: Deltatsine

Cat. No.: B1594504 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Deltatsine is a norditerpenoid alkaloid isolated from the roots of Delphinium stapeliosum. This

technical guide provides a comprehensive overview of the available scientific information on

Deltatsine, including its chemical and physical properties. While specific biological activity data

for Deltatsine is limited in publicly accessible literature, this guide also discusses the known

biological activities of related Delphinium alkaloids to provide a contextual framework for

potential research and development. This document summarizes the foundational knowledge

required for further investigation of this natural compound.

Chemical and Physical Properties
Deltatsine is classified as a C19-diterpenoid alkaloid. The fundamental physicochemical

properties of Deltatsine are summarized in the table below, based on publicly available data.
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Property Value Source

CAS Number 92631-66-8 N/A

Molecular Formula C25H41NO7 N/A

Molecular Weight 467.59 g/mol N/A

Appearance Powder [1]

Solubility
Chloroform, Dichloromethane,

Ethyl Acetate, DMSO, Acetone
[1]

Source
Roots of Delphinium

stapeliosum
[1]

Experimental Protocols
Isolation of Deltatsine from Delphinium stapeliosum
While the full, detailed experimental protocol from the primary literature remains elusive, the

following is a generalized workflow for the isolation of norditerpenoid alkaloids from Delphinium

species, based on common phytochemical practices. This serves as a foundational

methodology for researchers aiming to isolate Deltatsine.
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Caption: Generalized workflow for the isolation of Deltatsine.
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Biological Activity and Mechanism of Action
Currently, there is a notable absence of specific quantitative biological activity data, such as

IC50 values, for Deltatsine in peer-reviewed literature. However, the broader class of

norditerpenoid alkaloids from the Delphinium genus is known for a range of pharmacological

and toxicological effects.

Delphinium alkaloids have been reported to exhibit analgesic, antibacterial, antipyretic, and

anticancer activities. The primary mechanism of toxicity for many of these alkaloids involves

their action as antagonists at nicotinic acetylcholine receptors (nAChRs), which can lead to

neuromuscular blockade.

Potential Signaling Pathway Involvement
Given the known activity of related alkaloids on nAChRs, a potential area of investigation for

Deltatsine would be its interaction with these receptors and the subsequent impact on

downstream signaling pathways in neuronal and neuromuscular systems. Disruption of nAChR

signaling can have profound effects on cellular processes, including ion channel function,

neurotransmitter release, and cell survival.
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Caption: Hypothesized signaling pathway for Deltatsine's potential mechanism of action.

Future Directions
The current body of knowledge on Deltatsine is limited, presenting a clear opportunity for

further research. Key areas for future investigation include:

Biological Screening: A comprehensive screening of Deltatsine against a panel of cancer

cell lines, bacterial strains, and relevant receptor targets (e.g., various nAChR subtypes) is

necessary to elucidate its biological activity profile.
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Mechanism of Action Studies: Should biological activity be identified, subsequent studies

should focus on elucidating the precise molecular mechanism of action.

Total Synthesis: The development of a total synthesis route for Deltatsine would enable the

production of larger quantities for extensive biological evaluation and the generation of

structural analogs for structure-activity relationship (SAR) studies.

Conclusion
Deltatsine is a structurally defined norditerpenoid alkaloid with potential for novel biological

activity, inferred from its chemical class and natural source. This guide provides the available

foundational information to stimulate and support further research into this compound. The lack

of extensive biological data underscores the need for comprehensive studies to unlock the

potential of Deltatsine for therapeutic or other applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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